Cas no 2747990-85-6 ([2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE(16:0-d9/16:0-PE))

• Product Name: [2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE(16:0-d9/16:0-PE)
• CAS No: 2747990-85-6
• MF: C₃₇H₇₄NO₈P
• MW: 701.014588832855
• CID: 6789134
• PubChem ID: 163332432
• Update Time: 2025-06-29

[2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE(16:0-d9/16:0-PE) Chemical and Physical Properties

Names and Identifiers

• 2747990-85-6
• PD126682
• 1-Palmitoyl-d9-2-Palmitoyl-sn-glycero-3-PE
• [2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE(16:0-d9/16:0-PE)

• Inchi： 1S/C37H74NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-36(39)43-33-35(34-45-47(41,42)44-32-31-38)46-37(40)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35H,3-34,38H2,1-2H3,(H,41,42)/t35-/m1/s1/i1D3,3D2,5D2,7D2
• InChI Key： SLKDGVPOSSLUAI-AVFWSPGISA-N
• SMILES： P(=O)(O)(OCCN)OC[C@@H](COC(CCCCCCCCCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 700.57169603g/mol
• Monoisotopic Mass: 700.57169603g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 39
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 134Ų

Additional information on [2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE(16:0-d9/16:0-PE)

Comprehensive Overview of [2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE(16:0-d9/16:0-PE) (CAS No. 2747990-85-6): Applications and Research Insights

The deuterated phospholipid [2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE(16:0-d9/16:0-PE) (CAS No. 2747990-85-6) is a stable isotope-labeled analog of phosphatidylethanolamine (PE), a critical component of cellular membranes. This compound features nine deuterium atoms (2H9) at the palmitoyl chains, making it invaluable for lipid metabolism studies, membrane dynamics research, and quantitative mass spectrometry. Its unique properties align with growing interest in lipidomics and personalized medicine, addressing trending queries like "how do deuterated lipids improve drug discovery?" and "what are the applications of isotope-labeled lipids in cancer research?"

Structurally, [2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE consists of two 16:0-d9 palmitic acid chains esterified to the sn-1 and sn-2 positions of the glycerol backbone, with a phosphoethanolamine headgroup. The deuterium labeling (16:0-d9) enhances detection sensitivity in LC-MS/MS workflows, a technique frequently searched alongside terms like "lipid quantification methods" and "biomarker validation." Researchers leverage this compound to investigate lipid bilayer asymmetry and vesicle trafficking, topics gaining traction due to advances in nanomedicine and drug delivery systems.

In pharmaceutical development, CAS No. 2747990-85-6 serves as an internal standard for absolute quantification of endogenous PE species, addressing reproducibility challenges highlighted in recent publications. Its use in Alzheimer’s disease studies—where PE levels correlate with amyloid-beta aggregation—has sparked searches for "lipid biomarkers in neurodegenerative disorders." Additionally, the compound’s role in autophagy and mitochondrial membrane stability aligns with interest in aging research and metabolic diseases.

The synthesis of [2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE involves deuterium incorporation via catalytic exchange or labeled precursor routes, a process often queried as "deuterated lipid synthesis protocols." Rigorous NMR and HPLC-ELSD validation ensures ≥98% isotopic purity, meeting demands for high-precision research reagents. This quality control resonates with labs seeking "certified reference materials for lipidomics."

Emerging applications include COVID-19 research, where PE derivatives modulate host-virus membrane interactions—a hotspot since 2020. Combined with AI-driven molecular dynamics simulations (a frequently searched topic), this compound aids in modeling lipid-protein interactions for antiviral drug design. Such interdisciplinary relevance boosts its visibility in databases like PubMed and LipidMAPS.

Storage recommendations for CAS 2747990-85-6 (−20°C under argon) reflect its oxidation sensitivity, a practical concern echoed in forums discussing "long-term lipid storage best practices." Vendors often highlight its compatibility with liposome formulation kits, catering to the booming nanocarrier market. These details address common search intent around "buying deuterated phospholipids for drug delivery."

In summary, [2H9]-1,2-Dipalmitoyl-sn-glycero-3-PE(16:0-d9/16:0-PE) bridges fundamental biochemistry with translational medicine. Its optimized SEO keywords—ranging from "isotope-labeled membrane probes" to "quantitative lipidomics standards"—mirror the compound’s versatility across academia and biotech, ensuring sustained relevance in peer-reviewed literature and commercial catalogs alike.